Cas no 1020032-86-3 (Ethyl 2-methyl-3-(piperidin-3-yl)propanoate)

• Product Name: Ethyl 2-methyl-3-(piperidin-3-yl)propanoate
• CAS No: 1020032-86-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5971971
• PubChem ID: 137940899
• Update Time: 2025-08-05

Ethyl 2-methyl-3-(piperidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-3-(piperidin-3-yl)propanoate
• 1020032-86-3
• Ethyl 2-methyl-3-piperidin-3-ylpropanoate
• EN300-6511940
• Ethyl 2-methyl-3-(piperidin-3-yl)propanoate

• Inchi： 1S/C11H21NO2/c1-3-14-11(13)9(2)7-10-5-4-6-12-8-10/h9-10,12H,3-8H2,1-2H3
• InChI Key： PEDOJJDNFJUIHG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC1CNCCC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-methyl-3-(piperidin-3-yl)propanoate

Ethyl 2-methyl-3-(piperidin-3-yl)propanoate (CAS No. 1020032-86-3): A Comprehensive Overview

Ethyl 2-methyl-3-(piperidin-3-yl)propanoate, with the chemical formula C₁₂H₂₁NO₂, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1020032-86-3, is a derivative of piperidine and exhibits unique structural and functional properties that make it a promising candidate for various applications. The presence of a piperidine ring in its structure contributes to its potential biological activity, making it an attractive molecule for further investigation.

The compound's structure consists of an ethyl ester group attached to a propanoate backbone, which is further substituted with a piperidin-3-yl group. This specific arrangement of functional groups imparts distinct chemical and pharmacological characteristics, making it a versatile building block in the synthesis of more complex molecules. The molecular architecture of Ethyl 2-methyl-3-(piperidin-3-yl)propanoate allows for modifications at multiple sites, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic benefits. Ethyl 2-methyl-3-(piperidin-3-yl)propanoate has been studied for its potential role in various pharmacological pathways. Its interaction with biological targets, such as enzymes and receptors, has been explored in preclinical studies. These studies have highlighted its potential as an intermediate in the synthesis of drugs targeting neurological disorders, inflammation, and other diseases.

The pharmacological profile of Ethyl 2-methyl-3-(piperidin-3-yl)propanoate is particularly noteworthy. Research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in disease progression. For instance, studies have suggested that it could interfere with the activity of acetylcholinesterase, a key enzyme in Alzheimer's disease pathogenesis. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for developing treatments for conditions such as depression and anxiety.

One of the most compelling aspects of Ethyl 2-methyl-3-(piperidin-3-yl)propanoate is its synthetic versatility. The compound serves as a valuable intermediate in organic synthesis, allowing chemists to construct more complex molecules with tailored properties. Its reactivity at multiple sites enables the introduction of diverse functional groups, facilitating the development of novel drug candidates. This flexibility has made it a popular choice among medicinal chemists working on drug discovery projects.

The chemical properties of Ethyl 2-methyl-3-(piperidin-3-yl)propanoate contribute to its stability and solubility characteristics, which are crucial factors in pharmaceutical applications. The ester group enhances its solubility in both polar and non-polar solvents, making it easier to incorporate into formulations. Furthermore, its stability under various conditions ensures that it can be stored and handled efficiently during synthetic processes.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Ethyl 2-methyl-3-(piperidin-3-yl)propanoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects with greater accuracy. These computational approaches have complemented experimental investigations, leading to a more comprehensive understanding of the compound's potential applications.

The synthetic pathways for Ethyl 2-methyl-3-(piperidin-3-yl)propanoate have been optimized to improve yield and efficiency. Researchers have developed multi-step synthetic routes that minimize byproduct formation and maximize purity. These advancements have made it more feasible to produce larger quantities of the compound for both research and commercial purposes.

In conclusion, Ethyl 2-methyl-3-(piperidin-3-y]propanoate (CAS No. 1020032_86_33 is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it a valuable intermediate in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.